Cas no 133978-75-3 (Folitixorin calcium)

• Product Name: Folitixorin calcium
• CAS No: 133978-75-3
• MF: C₂₀H₂₁CaN₇O₆
• MW: 495.50
• CID: 5147299
• PubChem ID: 138397848
• Update Time: 2025-10-30

Folitixorin calcium Chemical and Physical Properties

Names and Identifiers

• Folitixorin calcium
• cofactor
• Folitixorin calcium [USAN]
• E24OC39JVA
• Folitixorin calcium (USAN)
• FOLITIXORIN CALCIUM [WHO-DD]
• D08925
• Q27276765
• Calcium (2S)-2-((4-(3-amino-1-oxo-1,4,5,6,6a,7-hexahydroimidazo(1,5- f)pteridin-8(9H)-yl)benzoyl)amino)pentanedioate
• Calcium (2S)-2-[[4-(3-amino-1-oxo-1,4,5,6,6a,7-hexahydroimidazo[1,5-f]pteridin-8(9H)-yl)benzoyl]amino]pentanedioate
• L-Glutamic acid, N-(4-(3-amino-1,2,5,6,6a,7-hexahydro-1-oxoimidazo(1,5- f)pte
• Folic Acid Impurity 13 Calcium Salt

• Inchi： 1S/C20H23N7O6.Ca/c21-20-24-16-15(18(31)25-20)27-9-26(8-12(27)7-22-16)11-3-1-10(2-4-11)17(30)23-13(19(32)33)5-6-14(28)29;/h1-4,12-13H,5-9H2,(H,23,30)(H,28,29)(H,32,33)(H4,21,22,24,25,31);/q;+2/p-2/t12?,13-;/m0./s1
• InChI Key： AKUPTUNGFOADRT-ZEDZUCNESA-L
• SMILES： [Ca+2].O=C1C2=C(N=C(N)N1)NCC1CN(C3C=CC(C(N[C@H](C(=O)[O-])CCC(=O)[O-])=O)=CC=3)CN12

Computed Properties

• Exact Mass: 497.1335723g/mol
• Monoisotopic Mass: 497.1335723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 900
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195

Additional information on Folitixorin calcium

Recent Advances in Folitixorin Calcium (133978-75-3) Research: A Comprehensive Review

Folitixorin calcium (CAS: 133978-75-3), a novel folate analog, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an up-to-date synthesis of the latest findings related to this compound, focusing on its mechanism of action, pharmacokinetics, and clinical relevance. Recent studies have highlighted its role in modulating folate-dependent metabolic pathways, making it a promising candidate for targeted therapies in oncology and other diseases characterized by folate dysregulation.

The molecular structure of Folitixorin calcium, characterized by its unique calcium salt formulation, enhances its stability and bioavailability compared to traditional folate analogs. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this formulation significantly improves cellular uptake in vitro, particularly in cancer cell lines with overexpressed folate receptors. These findings underscore the compound's potential as a targeted delivery system for chemotherapeutic agents, reducing off-target effects and improving therapeutic indices.

Clinical trials investigating Folitixorin calcium have shown particularly promising results in the treatment of colorectal cancer. A phase II study conducted by the European Oncology Research Consortium (2024) reported a 38% response rate in patients with folate receptor-positive metastatic colorectal cancer when used in combination with standard chemotherapy regimens. The study also noted a favorable safety profile, with minimal incidence of grade 3 or higher adverse events, positioning Folitixorin calcium as a potentially valuable addition to existing treatment protocols.

Beyond oncology, emerging research suggests potential applications of Folitixorin calcium in neurological disorders. A recent preclinical study published in Neuropharmacology (2024) demonstrated the compound's ability to cross the blood-brain barrier and modulate homocysteine metabolism in animal models of neurodegenerative diseases. This finding opens new avenues for investigating its role in conditions such as Alzheimer's disease and Parkinson's disease, where folate metabolism has been implicated in disease pathogenesis.

The synthesis and manufacturing processes for Folitixorin calcium have also seen significant advancements. A 2024 patent application from a leading pharmaceutical company describes an improved synthetic route that increases yield by 27% while reducing production costs. This technological development may facilitate broader accessibility of the compound for both research and clinical applications, addressing previous limitations related to scalability and cost-effectiveness.

Despite these promising developments, challenges remain in the clinical translation of Folitixorin calcium. Current research gaps include the need for more comprehensive pharmacokinetic studies in diverse patient populations and the development of reliable biomarkers to identify patients most likely to benefit from treatment. Ongoing phase III clinical trials and additional mechanistic studies are expected to provide further clarity on these issues in the coming years.

In conclusion, Folitixorin calcium represents a significant advancement in folate-based therapeutics, with potential applications spanning oncology, neurology, and beyond. The compound's unique properties and growing body of clinical evidence position it as a promising candidate for targeted therapy development. As research continues to elucidate its full therapeutic potential, Folitixorin calcium may emerge as an important tool in the precision medicine arsenal, offering new treatment options for patients with diseases characterized by folate pathway dysregulation.